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Compound of Interest

Compound Name: 3-Hydroxy-4-iodobenzaldehyde

Cat. No.: B145161 Get Quote

An In-depth Technical Guide to 3-Hydroxy-4-iodobenzaldehyde

This technical guide provides a comprehensive overview of 3-Hydroxy-4-iodobenzaldehyde
(CAS Number: 135242-71-6), a key organic compound utilized in pharmaceutical synthesis,

material science, and biological research. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, synthesis, applications, and safety protocols.

It is important to distinguish 3-Hydroxy-4-iodobenzaldehyde from its isomer, 4-Hydroxy-3-

iodobenzaldehyde (CAS Number: 60032-63-5). While both share the same molecular formula

and weight, the positions of the hydroxyl and iodo substituents on the benzene ring differ,

leading to distinct chemical and physical properties. Much of the available literature pertains to

the 4-hydroxy-3-iodo isomer, which is also referenced in this guide for comparative and

contextual purposes.

Chemical and Physical Properties
3-Hydroxy-4-iodobenzaldehyde is a benzaldehyde derivative characterized by a yellow to

brown crystalline powder appearance.[1] Its key quantitative properties are summarized in the

table below.
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Property Value Source

CAS Number 135242-71-6 [1][2]

Molecular Formula C₇H₅IO₂ [1][2]

Molecular Weight 248.01 g/mol [1]

Appearance
Yellow to brown crystalline

powder
[1]

Purity ≥98% (GC) [1]

Melting Point 126-128 °C [3][4]

Boiling Point 252.3 °C at 760 mmHg [4]

Density 2.039 g/cm³ (Predicted) [3][4]

Storage Conditions Store at 0-8 °C [1]

Synthesis and Experimental Protocols
As an intermediate in pharmaceutical and organic synthesis, 3-Hydroxy-4-iodobenzaldehyde
is often used for creating more complex molecules.[5] While a specific, detailed protocol for its

direct synthesis is not readily available in the provided search results, a representative

synthesis for its isomer, 4-Hydroxy-3-iodobenzaldehyde, illustrates the common methodology

of electrophilic aromatic substitution (iodination) on a phenol ring.

Experimental Protocol: Synthesis of 4-Hydroxy-3-
iodobenzaldehyde
This protocol describes the synthesis of 4-Hydroxy-3-iodobenzaldehyde from 4-

hydroxybenzaldehyde.

Materials:

4-hydroxybenzaldehyde

N-iodosuccinimide (NIS)
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Acetic acid

Ethyl acetate

Water

Anhydrous sodium sulfate

Procedure:

A solution of 4-hydroxybenzaldehyde (2.0 g, 16.39 mmol) is prepared in acetic acid (30 mL).

[6]

N-iodosuccinimide (4.5 g, 19.67 mmol) is added to the stirred solution.[6]

The reaction mixture is stirred at room temperature for 16 hours.[6]

After 16 hours, the mixture is filtered. The filtrate is then poured into water (100 mL), and

ethyl acetate (50 mL) is added.[6]

The aqueous phase is separated and extracted three times with ethyl acetate (3 x 50 mL).[6]

The organic phases are combined, washed twice with water (2 x 20 mL), and then dried over

anhydrous sodium sulfate.[6]

The solution is filtered, and the solvent is concentrated in vacuo to yield the final product.[6]
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Reaction Setup
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Caption: Synthesis workflow for 4-Hydroxy-3-iodobenzaldehyde.
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Applications in Research and Drug Development
3-Hydroxy-4-iodobenzaldehyde is a versatile intermediate compound with applications

spanning several scientific fields. Its functional groups—hydroxyl, iodo, and aldehyde—impart

high reactivity, making it a valuable building block for complex molecules.[1]

Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various

pharmaceutical agents, particularly those targeting cancer and inflammatory diseases.[1] Its

structure allows for the introduction of diverse substituents, facilitating the creation of novel

compounds with potential therapeutic properties.[1]

Material Science: The compound is used in developing advanced materials with specific

properties for coatings and polymers.[1]

Organic Electronics: Due to its electronic properties, it is utilized in the development of

organic electronic materials like organic light-emitting diodes (OLEDs).[1]

Biological Studies: Researchers use this chemical to investigate enzyme activity and cellular

processes, which helps in understanding metabolic pathways.[1]

Analytical Chemistry: It is employed in analytical methods to enhance the sensitivity and

accuracy of assays for detecting and quantifying specific biomolecules.[1]
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Caption: Relationship between properties and applications.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Hydroxy-4-iodobenzaldehyde is classified as a hazardous substance.

Appropriate safety precautions must be taken during handling and storage.

Hazard Type GHS Hazard Statement
GHS Precautionary
Statement Codes

Skin Irritation H315: Causes skin irritation
P280, P302+P352,

P332+P317, P362+P364

Eye Irritation
H319: Causes serious eye

irritation

P280, P305+P351+P338,

P337+P317

Acute Toxicity (Oral) H302: Harmful if swallowed -

Acute Toxicity (Inhalation) H332: Harmful if inhaled -

Respiratory Irritation
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P319, P403+P233, P405

Sources:[2]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as gloves, safety glasses, and a lab coat, are mandatory when working with this

compound. It should be handled in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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